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Compound of Interest

Compound Name: N 556

Cat. No.: B1676889

For laboratory professionals engaged in research and development, the proper handling of
chemical reagents like AG556, a selective Epidermal Growth Factor Receptor (EGFR) kinase
inhibitor, is paramount for ensuring both personal safety and experimental integrity.[1][2]
Adherence to stringent safety protocols minimizes risks and ensures compliance with
regulatory standards. This document provides crucial safety and logistical information for the
operational handling and disposal of AG556.

While the chemical, physical, and toxicological properties of AG556 have not been fully
investigated, a cautious approach to handling is recommended.[2] The following guidelines are
designed to supplement, not replace, your institution's specific safety protocols and the full
Safety Data Sheet (SDS).

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against potential exposure. The
following table summarizes the recommended PPE for handling AG556 in various laboratory

settings.
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PPE Category

Minimum
Recommendation

Enhanced Precaution (e.g.,
handling large quantities,
potential for
aerosolization)

Eye Protection

Safety glasses with side

shields

Chemical safety goggles or a

face shield

Hand Protection

Standard laboratory nitrile or

latex gloves

Chemical-resistant gloves
(consult manufacturer's

compatibility chart)

Body Protection

Laboratory coat

Chemical-resistant apron or

coveralls

Respiratory Protection

Not typically required with

adequate ventilation.[2]

A NIOSH/MSHA-approved
respirator is necessary if dust
cannot be controlled or in

poorly ventilated areas.[2]

Experimental Workflow and Handling

Safe handling practices are critical at every stage of the experimental process, from
preparation to disposal. Always handle AG556 in a well-ventilated area, ideally within a

chemical fume hood, to minimize the risk of inhalation.[1][2] When working with the solid form,

take care to avoid dust formation.[2]
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Caption: Procedural workflow for the safe handling of AG556.[2]
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Storage and Disposal Plan

Storage: AG556 should be stored in a tightly sealed container in a cool, dry, and well-ventilated
location.[1][2] The recommended storage temperature is -20°C, and the compound should be
protected from light.[2]

Disposal: As a research-grade chemical, AG556 and any contaminated materials must be
disposed of as hazardous chemical waste.[1] Do not dispose of AG556 down the drain or in
regular trash.[1]

e Solid Waste: Unused or expired AG556 powder, along with contaminated materials such as
weighing boats and filter paper, should be collected in a designated and clearly labeled
hazardous waste container.[1]

e Liquid Waste: Solutions containing AG556, including unused stock solutions and
experimental media, must be collected in a separate, sealed, and appropriately labeled
hazardous liquid waste container.[1] If dissolved in a solvent such as DMSO, the waste
should be segregated according to your institution's guidelines for flammable or organic
solvent waste.[1]

e Sharps Waste: Any sharps that have come into contact with AG556, such as needles and
pipette tips, must be disposed of in a designated sharps container for chemically-
contaminated sharps.[1]

All waste containers must be accurately labeled with the full chemical name ("AG556" or
"Tyrphostin AG556"), the primary hazards, and the date of accumulation.[1] Consult with your
institution's environmental health and safety (EHS) department for specific disposal protocols.

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_AG556_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guidance_for_Handling_AG556.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guidance_for_Handling_AG556.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_AG556_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_AG556_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_AG556_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_AG556_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_AG556_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_AG556_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_AG556_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guidance_for_Handling_AG556.pdf
https://www.benchchem.com/product/b1676889?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 1. benchchem.com [benchchem.com]
e 2. benchchem.com [benchchem.com]

» To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
AGb556]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676889#personal-protective-equipment-for-
handling-n-556]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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